1-(2-Fluorophenyl)cyclobutane-1-carbonyl chloride
CAS No.: 151157-31-2
Cat. No.: VC21145453
Molecular Formula: C11H10ClFO
Molecular Weight: 212.65 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 151157-31-2 |
|---|---|
| Molecular Formula | C11H10ClFO |
| Molecular Weight | 212.65 g/mol |
| IUPAC Name | 1-(2-fluorophenyl)cyclobutane-1-carbonyl chloride |
| Standard InChI | InChI=1S/C11H10ClFO/c12-10(14)11(6-3-7-11)8-4-1-2-5-9(8)13/h1-2,4-5H,3,6-7H2 |
| Standard InChI Key | LEFUAAFYOBMZSP-UHFFFAOYSA-N |
| SMILES | C1CC(C1)(C2=CC=CC=C2F)C(=O)Cl |
| Canonical SMILES | C1CC(C1)(C2=CC=CC=C2F)C(=O)Cl |
Introduction
1-(2-Fluorophenyl)cyclobutane-1-carbonyl chloride is a chemical compound with the CAS number 151157-31-2. It is a derivative of cyclobutane, incorporating a fluorophenyl group and a carbonyl chloride moiety. This compound is of interest in organic chemistry due to its potential applications in synthesis and its unique structural properties.
Applications and Biological Activity
While specific biological activity data for 1-(2-Fluorophenyl)cyclobutane-1-carbonyl chloride is not readily available, compounds with similar structures (e.g., cyclopropane derivatives) have shown interesting biological properties. For instance, some cyclopropane derivatives exhibit anti-proliferative effects on certain cancer cell lines . The presence of a fluorophenyl group can influence the compound's pharmacokinetic properties, potentially enhancing its bioavailability or interaction with biological targets.
Research Findings and Future Directions
Given the limited information available on this specific compound, future research could focus on exploring its synthetic pathways, biological activity, and potential applications in medicinal chemistry. The incorporation of fluorine into organic molecules often enhances their stability and lipophilicity, which can be beneficial in drug design.
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